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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylbenzonitrile

Cat. No.: B067412

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2,4-Dichloro-6-methylbenzonitrile (CAS No. 175277-98-2). The information is
compiled from various safety data sheets (SDS) of the compound and its structural analogs. It
is imperative to consult the specific SDS provided by the supplier before use and to conduct a
thorough risk assessment for any planned experimental work.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 2,4-Dichloro-6-
methylbenzonitrile and related compounds. Data for the exact compound is limited, and

information from structurally similar chemicals is provided for guidance and should be used with
caution.
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Property Value Source Compound

2,4-Dichloro-6-

methylbenzonitrile[1]

Molecular Formula CsHsCI2N

] N 2,4-Dichloro-6-
Appearance Solid (form not specified) o
methylbenzonitrile[2]
Melting Point 83-85 °C 2-Chloro-6-methylbenzonitrile
Boiling Point 143 °C @ 38 mm Hg 2-Chloro-6-methylbenzonitrile
N N 4-Amino-3-chloro-5-
Solubility Low water solubility is likely o
methylbenzonitrile[3]
Vapor Pressure No data available -
Vapor Density No data available -

Toxicological Data

2,4-Dichloro-6-methylbenzonitrile is classified as harmful. The following table summarizes its
GHS classification and available toxicological data. Quantitative toxicity data for this specific
compound is not readily available; therefore, classification is based on data from suppliers and
information on similar compounds.
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Hazard Classification Category Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[5]

Not listed by IARC, ACGIH,
Carcinogenicity No data available NTP, or OSHA as a

carcinogen[6]

LD50/LC50 Data: Specific LD50/LC50 data for 2,4-Dichloro-6-methylbenzonitrile is not
available. For the related compound 2,4-Dichloronitrobenzene, the acute oral LD50 in rats is
990 mg/kg, and the acute dermal LD50 in rats is 921 mg/kg[7]. This information should be used
for initial risk assessment purposes only.

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate level of
PPE. The following are minimum requirements:

o Eye/Face Protection: Wear chemical safety goggles and a face shield where splashing is
possible[6][8].

¢ Skin Protection:

o Gloves: Wear impervious gloves (e.g., nitrile rubber). Gloves must be inspected before
use and disposed of properly after use[6][9].

o Clothing: A complete suit protecting against chemicals or a lab coat should be worn.[6] For
significant exposure risk, chemical-resistant overalls may be necessary[10].
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» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, use a
NIOSH-approved respirator with an appropriate particulate filter (e.g., P95) or an organic
vapor/acid gas cartridge, depending on the nature of the operation[6].

Safe Handling Protocol

e Preparation:
o Ensure a safety shower and eye wash station are readily accessible.[5]

o Work in a designated area, preferably within a chemical fume hood, to ensure adequate
ventilation.[5]

o Keep all sources of ignition away from the handling area.

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[5]

[¢]

Avoid the formation of dust and aerosols.[6]

[e]

Do not eat, drink, or smoke when using this product.[3]

o

Wash hands thoroughly after handling.[5]
e Post-Handling:
o Clean the work area thoroughly after use.

o Contaminated clothing should be removed and washed before reuse.[11]

Storage Protocol

» Container: Keep the container tightly closed in a dry and well-ventilated place.[3][12]

o Temperature: Some sources recommend refrigeration, while others suggest room
temperature storage.[6][12] Always follow the supplier's specific storage recommendations.

¢ Incompatible Materials: Store away from strong oxidizing agents.[9][12]
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Spill Response Protocol

e Immediate Actions:
o Evacuate personnel from the spill area.[6]
o Ensure adequate ventilation.
o Remove all sources of ignition.
e Containment and Cleanup:
o Wear appropriate PPE as described in section 3.1.

o For solid spills, avoid dust formation.[12] Sweep up and shovel the material into a suitable,
labeled container for disposal.[3][12]

o Prevent the product from entering drains.[5]
o Decontamination:

o Clean the spill area thoroughly with a suitable solvent or detergent and water.

Waste Disposal Protocol

» General: Dispose of waste material in accordance with local, state, and federal regulations.
[11]

o Chemical Waste: Unused or contaminated product should be disposed of as hazardous
waste.[13][14] Contact a licensed professional waste disposal service.[6]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[6] Do not
reuse empty containers.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[15]
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o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3][9]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[9][15]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6][9]

Workflow and Pathway Diagrams

The following diagrams illustrate the safe handling workflow for 2,4-Dichloro-6-
methylbenzonitrile.
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Caption: Safe handling workflow for 2,4-Dichloro-6-methylbenzonitrile.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b067412?utm_src=pdf-body-img
https://www.benchchem.com/product/b067412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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